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Core Characterization of cyclo(Ser-Tyr)

The table below summarizes the fundamental identifying information and predicted physicochemical

properties for cyclo(Ser-Tyr) based on the search results.

Property Category

Details

IUPAC Name

Other Names

CAS Registry Number

Molecular Formula

Molecular Weight

Predicted Boiling
Point

Predicted Density

Predicted pKa

(3S,6S)-3-(Hydroxymethyl)-6-[(4-hydroxyphenyl)methyl]-2,5-piperazinedione
[1]

Cyclo(L-seryl-L-tyrosyl); Cyclo(-L-Ser-L-Tyr); c(Ser-Tyr); cyclo(Tyr-Ser) [1]
21754-31-4 [1]

C12H14N20a [1]

250.25 g/mol [1]

679.1 + 45.0 °C [1]

1.339 + 0.06 g/cm? [1]

9.90 + 0.15 [1]
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Property Category Details

Storage Condition -15°C [1]

Synthesis and Analytical Methods

While a specific protocol for synthesizing cyclo(Ser-Tyr) was not found, the following general experimental

workflows, derived from studies on analogous DKPs, are standard in the field and can be directly applied.

The following diagram outlines the key steps for the synthesis, isolation, and structural characterization of a

diketopiperazine like cyclo(Ser-Tyr).
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Synthesis and characterization workflow for cyclo(Ser-Tyr).

Synthesis and Isolation Protocols
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e Chemical Synthesis via Condensation: A highly efficient method for proline-containing DKPs uses
trimetaphosphate (P3m) as a condensing agent. In a typical procedure, amino acids are reacted in an
agueous solution at an elevated pH (e.g., 10.7) and temperature (e.g., 35-55°C) for several days. The
pH must be maintained by adding sodium hydroxide [2]. This method can achieve yields over 95% for
homo-dipeptides like cyclo(Pro-Pro) and can be adapted for hetero-dipeptides like cyclo(Ser-Tyr) [2].

¢ Isolation from Natural Sources: DKPs are commonly isolated from microbial cultures (e.g., bacteria,
actinomycetes) [3] [4]. The standard protocol involves:

o Liquid Culture Fermentation: Growing the microorganism in a suitable medium.

o Extraction: Partitioning organic compounds from the culture broth or supernatant using
solvents like ethyl acetate.

o Chromatographic Purification: Subjecting the crude extract to repeated chromatographic
separations, such as vacuum liquid chromatography (VLC) and HPLC, to isolate pure DKP
compounds [3].

Structural Elucidation Techniques

The following techniques are essential for confirming the structure and conformation of synthesized or

isolated cyclo(Ser-Tyr):

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the primary tool for determining planar
structure. Complete assignment of *H and 3C NMR signals is performed, often supported by 2D
experiments like COSY (to identify spin-spin coupling), HSQC (for *H-13C direct bonds), and HMBC
(for long-range 1H-13C correlations), which are crucial for connecting structural fragments [3].

e Mass Spectrometry (MS): High-Resolution ESI-MS is used to determine the exact molecular mass
and formula. Fragmentation patterns provide additional structural clues [3].

e X-ray Diffraction (XRD): Single-crystal XRD provides unambiguous proof of structure, including the
planarity of the DKP ring, bond lengths and angles, and the relative stereochemistry of the two
amino acid residues. It also reveals how molecules pack in the crystal lattice and what intermolecular
interactions (e.g., hydrogen bonds) are present [5].

¢ Vibrational Spectroscopy: IR and Raman spectroscopy are used to characterize functional
groups. The interpretation of spectra is greatly enhanced by Density Functional Theory (DFT)
calculations, which help assign bands to specific vibrational modes and understand the effect of
hydrogen bonding [5].

¢ Computational Modeling (DFT): DFT calculations are used to optimize the molecular geometry,
calculate vibrational frequencies, and analyze the energy frameworks of intermolecular interactions
(e.g., hydrogen bond networks) within the crystal structure [5].

Biological Activity and Potential

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.nature.com/articles/s41598-018-19335-9
https://www.nature.com/articles/s41598-018-19335-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC7181205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8398661/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7181205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7181205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7181205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10421304/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10421304/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10421304/
https://www.smolecule.com/products/s616340?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Although no specific bioactivity data for cyclo(Ser-Tyr) was found in the search results, DKPs as a class are
recognized as privileged scaffolds in drug discovery due to their structural rigidity, stability against

enzymatic degradation, and ability to bind to diverse biological targets [6].

Notable bioactivities reported for various DKPs include antimicrobial, antifungal, antiviral, antioxidant,
neuroprotective, and anticancer effects [6] [4] [7]. For instance, the DKP core is present in the anticancer
drug candidate Plinabulin, currently in advanced clinical trials [6] [4]. The presence of tyrosine and serine in
the structure of cyclo(Ser-Tyr) suggests potential for antioxidant activity and hydrogen-bonding interactions

with biological targets.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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